![molecular formula C7H11N5O B1531110 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carbohydrazide CAS No. 1221723-49-4](/img/structure/B1531110.png)
5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carbohydrazide
Overview
Description
“5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carbohydrazide” is a chemical compound. It belongs to the class of organic compounds known as triazolopyridines . It is a derivative of pyridine, which is a six-membered ring with nitrogen as one of the atoms .
Synthesis Analysis
The synthesis of “this compound” and its derivatives involves several steps . The exact method can vary depending on the specific derivative being synthesized .Molecular Structure Analysis
The molecular structure of “this compound” includes a pyridine ring fused with a triazole ring . The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC .Chemical Reactions Analysis
The chemical reactions involving “this compound” can vary depending on the specific conditions and reactants used . For example, it can undergo reactions with isocyanates .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various analytical techniques . For example, its molecular weight, purity, and physical form (e.g., liquid or powder) can be determined .Safety and Hazards
Future Directions
The future directions for research on “5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carbohydrazide” could involve exploring its potential applications in various fields, such as medicinal chemistry, due to its diverse pharmacological activities . Further studies could also focus on optimizing its synthesis and improving its properties .
Properties
IUPAC Name |
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-6-carbohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N5O/c8-10-7(13)5-1-2-6-11-9-4-12(6)3-5/h4-5H,1-3,8H2,(H,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMIAADHERORAMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NN=CN2CC1C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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